Cas no 1261901-57-8 (4-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid)

• Product Name: 4-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid
• CAS No: 1261901-57-8
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD18320783
• CID: 1039229
• PubChem ID: 53226682
• Update Time: 2025-04-20

4-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-3-fluoro-4'-methyl-[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-chloro-4-methylphenyl)-2-fluorobenzoic acid
• CS-0443550
• BS-20159
• AKOS016001082
• DTXSID60690300
• 1261901-57-8
• [1,1'-Biphenyl]-4-carboxylic acid, 3'-chloro-3-fluoro-4'-methyl-
• 3'-Chloro-3-fluoro-4'-methyl[1,1'-biphenyl]-4-carboxylic acid
• MFCD18320783
• 3'-Chloro-3-fluoro-4'-methyl-[1,1'-biphenyl]-4-carboxylicacid
• 3/'-Chloro-3-fluoro-4/'-Methyl-[1,1/'-biphenyl]-4-carboxylic acid
• 4-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid

• MDL： MFCD18320783
• Inchi： 1S/C14H10ClFO2/c1-8-2-3-9(6-12(8)15)10-4-5-11(14(17)18)13(16)7-10/h2-7H,1H3,(H,17,18)
• InChI Key： SPPWCMVOZDTVIK-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 264.03500
• Monoisotopic Mass: 264.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.15270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls